Cas no 946238-42-2 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate)
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate
- (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 2-(3-methylphenyl)acetate
-
- Inchi: 1S/C17H15NO3S/c1-12-4-2-5-13(8-12)9-17(19)20-11-14-10-15(21-18-14)16-6-3-7-22-16/h2-8,10H,9,11H2,1H3
- InChI Key: MDODHQOVHPMDAI-UHFFFAOYSA-N
- SMILES: C(OCC1C=C(C2SC=CC=2)ON=1)(=O)CC1=CC=CC(C)=C1
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2496-1008-2μmol |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-5μmol |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-10μmol |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-20μmol |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-1mg |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-2mg |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-3mg |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-4mg |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-5mg |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2496-1008-10mg |
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methylphenyl)acetate |
946238-42-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate
Introduction to 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate (CAS No. 946238-42-2)
The compound 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate, identified by its CAS number 946238-42-2, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a conjugated system of a thiophene ring and an oxazole moiety linked to a phenylacetic acid derivative, has garnered attention due to its structural complexity and potential biological activities. The integration of these heterocyclic components suggests a unique interaction profile that may be exploited in the development of novel therapeutic agents.
Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly for their role as scaffolds in drug discovery. The oxazole ring, with its electron-deficient nature and ability to form hydrogen bonds, provides a versatile platform for designing molecules with enhanced binding affinity and selectivity. In the case of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate, the presence of a thiophene ring further enriches its pharmacophoric potential by introducing additional aromaticity and electronic effects. This combination of structural features makes it an attractive candidate for further investigation.
The phenylacetic acid moiety in the molecule is another key feature that contributes to its biological relevance. Phenylacetic acid derivatives are well-known for their involvement in various physiological processes, including neurotransmitter synthesis and inflammation modulation. By incorporating this moiety into the 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate structure, researchers aim to harness these properties for therapeutic purposes. The substitution at the 3-position with a methyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.
Current research in this area is focused on exploring the pharmacological properties of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate through both computational and experimental approaches. Computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding interactions of this compound with biological targets. These studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.
In vitro experiments have also been conducted to validate these predictions. Initial results indicate that 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate demonstrates promising activity against targets relevant to neurological disorders, cancer, and inflammatory conditions. The synergistic effects of the thiophene and oxazole rings appear to modulate key signaling pathways, leading to therapeutic outcomes. For instance, the oxazole moiety has been shown to interact with specific amino acid residues in protein targets, while the thiophene ring contributes to additional stabilization through hydrophobic interactions.
The synthesis of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been utilized to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be employed to achieve enantioselective synthesis if stereochemical control is crucial for biological activity.
One of the most exciting aspects of this compound is its potential for structural modification to enhance pharmacological properties. By varying substituents on the thiophene or phenyl rings, or by introducing additional functional groups, researchers can fine-tune its activity profile. This flexibility makes 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate a valuable scaffold for designing next-generation drugs.
The development of novel pharmaceuticals is often hampered by issues related to solubility and bioavailability. To address these challenges, formulation strategies are being explored to improve the delivery of 5-(thiophen-2-yxl)-1,2-oxtaotl -3-ytlmehl 20t(33-tnlethylenphnnylacettte) into biological systems. Nanotechnology-based delivery systems, such as liposomes or polymeric nanoparticles, have shown promise in enhancing drug uptake and reducing toxicity.
Future research will likely focus on translating these preclinical findings into clinical applications. Phase I clinical trials will be essential to assess safety profiles and determine optimal dosing regimens before broader testing can commence. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from benchside to bedside.
In conclusion,5-(thiophen - 22 - yl)-12 - oxtaotl -33 - ytlmehl20t(33 - tnelphenyiacettte) (CAS No .946238 -42 - 22 represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities . Further investigation into its pharmacological properties , synthetic pathways , and formulation strategies will be instrumental in realizing its full clinical potential . As research progresses , this compound is poised to make significant contributions to modern medicine .
946238-42-2 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-(3-methylphenyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)